N-(5-((2-cyanoethyl)thio)-1,3,4-thiadiazol-2-yl)-5-(furan-2-yl)isoxazole-3-carboxamide

• IUPAC Name: N-[5-(2-cyanoethylsulfanyl)-1,3,4-thiadiazol-2-yl]-5-(furan-2-yl)-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C13H9N5O3S2/c14-4-2-6-22-13-17-16-12(23-13)15-11(19)8-7-10(21-18-8)9-3-1-5-20-9/h1,3,5,7H,2,6H2,(H,15,16,19)
• InChI Key: LVWZNVIFXUCHLZ-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=CC(=NO2)C(=O)NC3=NN=C(S3)SCCC#N
• Molecular Formula: C13H9N5O3S2
• Molecular Weight: 347.4 g/mol

Description

N-(5-((2-cyanoethyl)thio)-1,3,4-thiadiazol-2-yl)-5-(furan-2-yl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C13H9N5O3S2 and its molecular weight is 347.37. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Reactivity

The synthesis and reactivity of compounds containing furan, thiadiazole, and isoxazole rings have been a subject of study. For instance, Aleksandrov et al. (2017) explored the synthesis of N-(1-Naphthyl)furan-2-carboxamide, which upon further reactions, led to the creation of 2-(furan-2-yl)benzo[e][1,3]benzothiazole, showcasing the reactivity of furan-containing compounds through electrophilic substitution reactions (А. Aleksandrov & М. М. El’chaninov, 2017). Similarly, the work by Patel et al. (2015) on synthesizing 3-(furan-2-yl)- [1,2,4]triazolo[3,4-b][1,3,4]thiadiazole derivatives points to the versatility of furan and thiadiazole moieties in creating novel heterocyclic compounds with potential for further functionalization and study in various chemical contexts (G. K. Patel, H. S. Patel, & P. Shah, 2015).

Biological Applications

Though direct references to biological studies on the specified compound are scarce, related research suggests potential areas of application. Compounds featuring furan, isoxazole, and thiadiazole rings have been investigated for their biological activities. For example, Patrick et al. (2007) synthesized isoxazole derivatives exhibiting significant antitrypanosomal and antimalarial activities, indicating the potential of such structures in developing antiprotozoal agents (D. A. Patrick et al., 2007). This highlights the broader relevance of compounds with these motifs in pharmacological and medicinal chemistry research.